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Introduction

Nitrogen-15 (*°N) is a stable, non-radioactive heavy isotope of nitrogen. Incorporating *°N into
DNA provides a powerful tool for researchers to trace, identify, and quantify nucleic acids and
their interactions. Unlike its radioactive counterparts, °N is safe to handle and offers high
precision for analysis using techniques like mass spectrometry (MS) and nuclear magnetic
resonance (NMR) spectroscopy.[1][2] These methods allow for the detailed study of DNA
replication, DNA-protein interactions, metabolic pathways, and drug mechanisms of action,
making >N labeling an indispensable technique in molecular biology, drug development, and
environmental science.[3][4]

Application Note 1: Elucidating DNA Replication
Mechanisms

One of the most foundational applications of °N-labeled DNA was the Meselson-Stahl
experiment, which provided definitive proof of the semi-conservative model of DNA replication.
[5] By growing bacteria in a medium containing *>N as the sole nitrogen source, their DNA
became uniformly "heavy."[6] When these bacteria were transferred to a "light” **N medium, the
distribution of heavy and light strands in the DNA of subsequent generations revealed how
replication occurred.[7][8]

Logical Workflow: The Meselson-Stahl Experiment
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The following diagram illustrates the logical flow of the experiment, demonstrating how the
observed results distinguish between the semi-conservative, conservative, and dispersive
models of DNA replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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